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Compound of Interest

Compound Name:
S-Isopropylisothiourea

hydrobromide

Cat. No.: B1608640 Get Quote

Essential Safety and Handling Guide for S-
Isopropylisothiourea Hydrobromide
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with S-
Isopropylisothiourea hydrobromide. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Physicochemical and Safety Data
A summary of key quantitative data for S-Isopropylisothiourea hydrobromide is presented

below for quick reference.
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Property Value

Molecular Formula C₄H₁₀N₂S · HBr

Molecular Weight 199.1 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility
DMF: >50 mg/ml, DMSO: >20 mg/ml, Ethanol:

>100 mg/ml, PBS (pH 7.2): >30 mg/ml[1]

Storage Temperature Room temperature[1]

Stability ≥ 1 year[1]

Hazard Identification and Personal Protective
Equipment (PPE)
S-Isopropylisothiourea hydrobromide is a chemical that requires careful handling to prevent

potential exposure. While one safety data sheet (SDS) does not classify it as hazardous under

the 2012 OSHA Hazard Communication Standard, others indicate it may be harmful if

swallowed, inhaled, or absorbed through the skin, and can cause eye and skin irritation.[2][3]

Therefore, a cautious approach and the use of appropriate personal protective equipment are

essential.

Required Personal Protective Equipment:

Eye and Face Protection: Always wear safety glasses with side shields or chemical splash

goggles that meet ANSI standard Z87.1-2003.[4] A face shield should be worn in addition to

goggles when there is a risk of splashing.[4]

Skin Protection: Wear chemical-resistant gloves and a flame-resistant lab coat.[2][4] For

chemicals with unknown toxicity, it is recommended to wear a flexible laminate glove under a

pair of heavy-duty, chemically resistant outer gloves.[4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[2][3] If exposure limits are exceeded or irritation is
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experienced, NIOSH/MSHA-approved respiratory protection should be used.[2]

Footwear: Closed-toe shoes are mandatory in the laboratory.[4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling S-Isopropylisothiourea hydrobromide is crucial for safety

and experimental integrity.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from heat, sparks, and open flames.[2]

2. Handling and Use:

All handling of S-Isopropylisothiourea hydrobromide should be conducted in a well-

ventilated chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools and explosion-proof equipment.[2][5]

All equipment used when handling the product must be grounded to prevent static discharge.

[2][5]

Do not eat, drink, or smoke in the work area.[2]

3. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[2] If irritation persists, seek medical attention.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-395439.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.benchchem.com/product/b1608640?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Ethyl-2-Thiopseudourea%20Hydrobromide%202-.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://www.benchchem.com/product/b1608640?utm_src=pdf-body
https://datasheets.scbt.com/sc-395439.pdf
https://media.laballey.com/docbuilder/isopropyl-alcohol-91-lab-grade-safety-data-sheet-6537ad3fdb5f3.pdf
https://dept.harpercollege.edu/chemistry/msds/Ethyl-2-Thiopseudourea%20Hydrobromide%202-.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://media.laballey.com/docbuilder/isopropyl-alcohol-91-lab-grade-safety-data-sheet-6537ad3fdb5f3.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://media.laballey.com/docbuilder/isopropyl-alcohol-91-lab-grade-safety-data-sheet-6537ad3fdb5f3.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[2] If skin irritation persists, call a physician.[2]

Ingestion: Rinse mouth with water and drink plenty of water.[2] Do not induce vomiting. Seek

medical attention if you feel unwell.

Inhalation: Move the person to fresh air.[3] If not breathing, give artificial respiration. If

symptoms persist, call a physician.

Disposal Plan
Proper disposal of S-Isopropylisothiourea hydrobromide and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Collect all waste S-Isopropylisothiourea hydrobromide and solutions

containing it in a properly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, pipette tips, and paper towels, should be considered contaminated and disposed

of as chemical waste.

Disposal Method: Dispose of all waste in accordance with local, state, and federal

regulations. Do not allow the product to enter drains or surface water.[2][3] Contact your

institution's environmental health and safety (EHS) department for specific disposal

procedures.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling S-
Isopropylisothiourea hydrobromide in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-395439.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://datasheets.scbt.com/sc-395439.pdf
https://dept.harpercollege.edu/chemistry/msds/Ethyl-2-Thiopseudourea%20Hydrobromide%202-.pdf
https://www.benchchem.com/product/b1608640?utm_src=pdf-body
https://www.benchchem.com/product/b1608640?utm_src=pdf-body
https://datasheets.scbt.com/sc-395439.pdf
https://dept.harpercollege.edu/chemistry/msds/Ethyl-2-Thiopseudourea%20Hydrobromide%202-.pdf
https://www.benchchem.com/product/b1608640?utm_src=pdf-body
https://www.benchchem.com/product/b1608640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Review SDS and Protocols

Don Personal Protective Equipment (PPE)

Work in a Chemical Fume Hood

Proceed to Handling

Weigh and Prepare Solutions

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Segregate and Label Waste

Dispose of Waste via EHS

Remove and Dispose of PPE

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1608640?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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